Cas no 313997-63-6 (hentriacontane-10,12-diol)
hentriacontane-10,12-diol structure
Product Name:hentriacontane-10,12-diol
CAS No:313997-63-6
MF:C31H64O2
MW:468.838670730591
CID:1447023
Update Time:2024-08-25
hentriacontane-10,12-diol Chemical and Physical Properties
Names and Identifiers
-
- hentriacontane-10,12-diol
- 10,12-hentriacontanediol
- LogP
- 10,12-hentriacontanediol; LogP
-
- Inchi: 1S/C31H64O2/c1-3-5-7-9-11-12-13-14-15-16-17-18-19-20-22-24-26-28-31(33)29-30(32)27-25-23-21-10-8-6-4-2/h30-33H,3-29H2,1-2H3
- InChI Key: GUXYUNVZNFUZSV-UHFFFAOYSA-N
- SMILES: CCCCCCCCCC(O)CC(O)CCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 468.49092
Experimental Properties
- Density: 0.874±0.06 g/cm3(Predicted)
- Boiling Point: 573.0±23.0 °C(Predicted)
- PSA: 40.46
- pka: 14.96±0.20(Predicted)
hentriacontane-10,12-diol Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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